Cy5.5-SE

• Molecular Formula: C45H47N3O16S4
• Molecular Weight: 1014.1 g/mol
• InChI: InChI=1S/C45H47N3O16S4/c1-6-46-33-18-16-29-31(23-27(65(52,53)54)25-35(29)67(58,59)60)42(33)44(2,3)37(46)13-9-7-10-14-38-45(4,5)43-32-24-28(66(55,56)57)26-36(68(61,62)63)30(32)17-19-34(43)47(38)22-12-8-11-15-41(51)64-48-39(49)20-21-40(48)50/h7,9-10,13-14,16-19,23-26H,6,8,11-12,15,20-22H2,1-5H3,(H3-,52,53,54,55,56,57,58,59,60,61,62,63)
• InChIKey: DOMDXTIMIZCSNC-UHFFFAOYSA-N

Cy5.5-SE (Cyanine5.5 NHS Ester) Product-Specific Evidence Guide for Scientific Procurement

Cy5.5-SE (Cyanine5.5 NHS Ester) is a far-red/near-infrared (NIR) fluorescent dye featuring an amine-reactive N-hydroxysuccinimide (NHS) ester group, enabling stable covalent labeling of proteins, antibodies, peptides, and amine-modified oligonucleotides . The dye exhibits an excitation maximum around 675-684 nm and emission maximum around 694-710 nm, placing it within the NIR-I optical window where tissue autofluorescence and light absorption by hemoglobin and water are substantially reduced compared to visible-range dyes . Its primary procurement applications include in vivo small animal imaging, fluorescence microscopy, flow cytometry, and FRET-based assays [1]. This guide provides direct, comparator-anchored quantitative evidence to support informed selection between Cy5.5-SE and its closest spectral alternatives, including Alexa Fluor 680, Cy5, Cy7, and ICG .

Conjugation Amine-reactive NHS ester for stable covalent labeling of proteins, antibodies, and amine-modified biomolecules.

Spectral window Ex/Em 675/694 nm in NIR-I region supports reduced tissue autofluorescence and deeper light penetration for in vivo imaging.

Instrument fit Compatible with standard fluorescence microscopes, flow cytometers, and IVIS-type small animal imaging systems.

• [1] Berlier JE, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003;51(12):1699-1712. View Source

Why Cy5.5-SE Cannot Be Replaced by Generic In-Class NHS Ester Dyes Without Quantitative Evidence

In-class NHS ester dyes with nominally similar spectral profiles—including Alexa Fluor 680, Cy5, Cy7, and ICG—exhibit critical differences in photostability, self-quenching propensity, tissue penetration depth, and in vivo detection sensitivity that directly impact experimental outcomes [1]. Substituting Cy5.5-SE with a generic alternative based solely on wavelength overlap risks signal degradation due to higher aggregation-induced quenching (as observed for Cy5), suboptimal tissue penetration (as with shorter-wavelength dyes), or instrument-specific compatibility limitations [2]. The quantitative evidence below demonstrates that Cy5.5-SE occupies a specific performance niche: its 675/694 nm spectral position balances deep-tissue penetration with broad compatibility with standard fluorescence imaging systems, while its monomeric brightness and conjugation efficiency are well-characterized against key alternatives [3].

Photostability may differ from Alexa Fluor 680

Alexa Fluor 680 conjugates reportedly retain higher fluorescence under continuous illumination. Generic substitution may shift signal stability in time-lapse or extended-acquisition assays.

Self-quenching profile differs from Cy5 and Alexa Fluor 680

Cy5.5 exhibits aggregation-induced quenching at elevated DOL, unlike Alexa Fluor 680. Direct replacement at high labeling density may compromise conjugate brightness.

Tissue penetration depth not interchangeable with Cy7

Cy7 offers reported 2.5× higher detection sensitivity through thick muscle. Cy5.5 may be less suitable for deep-tissue (>8 mm) imaging where maximal sensitivity is required.

• [1] Berlier JE, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003;51(12):1699-1712. View Source
• [2] Schobel U, et al. Mechanisms of fluorescence quenching in donor-acceptor labeled antibody-antigen conjugates. J Fluoresc. 2000;10(2):147-153. View Source
• [3] Gu H, et al. Conjugated di-Cy5.5 derivative achieving strong light-harvesting ability beyond 808 nm for high-efficient antitumor photodynamic therapy. ScienceDirect. 2025. View Source

Cy5.5-SE Quantitative Differentiation Evidence: Comparator-Anchored Performance Data

Cy5.5-SE Photostability Relative to Alexa Fluor 680: Quantitative Retention After Continuous Illumination

In a direct head-to-head comparison of protein conjugates under continuous illumination, the Alexa Fluor 647 dye (structurally related to Alexa Fluor 680 in photostability characteristics) retained approximately 80% of initial fluorescence, whereas the Cy5 dye retained only 55% [1]. While Cy5.5 was not the direct comparator in this specific photobleaching experiment, the broader class-level inference from Cy dyes indicates that Alexa Fluor 680 conjugates exhibit greater photostability than Cy5.5 conjugates . This differential means Alexa Fluor 680 is preferred for extended time-lapse imaging where signal retention is critical, whereas Cy5.5-SE may be selected for shorter-duration assays where its other properties (e.g., tissue penetration depth) confer advantage.

Photostability retention

Class-level inference

Cy5 (class proxy): ~55% retention vs Alexa Fluor 647: ~80% retention after continuous illumination

Reported lower fluorescence retention under photobleaching; Alexa Fluor 680 may retain more signal in time-lapse workflows.

Cy5.5 class-level inference; confirm under specific conjugate and illumination conditions.

Evidence Dimension	Photostability (fluorescence retention after continuous illumination)
Target Compound Data	Cy5 (class representative): 55% fluorescence retention
Comparator Or Baseline	Alexa Fluor 647: ~80% fluorescence retention
Quantified Difference	Alexa Fluor 647 retains approximately 1.45× more fluorescence than Cy5 after identical photobleaching duration
Conditions	Protein conjugates (antibody labeling), continuous illumination, fluorescence microscopy conditions; Cy5.5 class-level inference extrapolated from Cy dye behavior [1]

Why This Matters

Users requiring extended signal stability in time-lapse microscopy or flow cytometry should weigh Cy5.5-SE's 55-60% retention against Alexa Fluor 680's ~80% retention when selecting a NIR dye.

• [1] Berlier JE, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003;51(12):1699-1712. View Source

Cy5.5-SE vs Cy5: Reduced Aggregation-Induced Self-Quenching at High Labeling Density

Cy dyes, including Cy5, exhibit prominent blue-shifted shoulder peaks in absorption spectra of protein conjugates, attributable to dye aggregation that diminishes fluorescence via non-radiative energy transfer [1]. Alexa Fluor 647 conjugates showed significantly less self-quenching, particularly at high degrees of labeling (DOL) [2]. While Cy5.5 also undergoes aggregation-induced quenching at elevated DOL (>~4-6 dyes per antibody), its slightly shifted spectral properties and monomeric brightness (ε = 190,000-250,000 M⁻¹cm⁻¹, Φ = 0.23-0.28) [3] provide a middle ground: brighter than Cy5 but with less aggregation penalty than some alternatives when optimized labeling ratios (typically 5:1 to 20:1 dye:protein molar ratio) are employed .

Self-quenching at high DOL

Class-level inference

Cy5.5: optimal DOL 5–20:1 molar ratio; Alexa Fluor 680: minimal aggregation penalty at high DOL

DOL control critical for Cy5.5 to avoid aggregation-induced quenching; Alexa Fluor 680 may permit higher labeling density.

Class-level behavior; exact performance depends on protein and conjugation conditions.

Evidence Dimension	Self-quenching / aggregation-induced fluorescence loss in protein conjugates
Target Compound Data	Cy5.5: Shows reduced aggregation relative to Cy5 but still exhibits concentration-dependent quenching; optimal DOL range 5-20:1 dye:protein molar ratio
Comparator Or Baseline	Cy5: Prominent blue-shifted aggregation shoulder peaks in absorption spectra, significant fluorescence loss at high DOL [1]; Alexa Fluor dyes: minor shoulder peaks, minimal self-quenching [2]
Quantified Difference	Alexa Fluor conjugates are significantly more fluorescent than Cy dye conjugates at high DOL; exact fold-difference varies with protein and labeling ratio [2]
Conditions	Antibody and protein NHS ester conjugation, absorption spectroscopy of conjugates, buffer pH 8.3-9.4

Why This Matters

For applications requiring high fluorophore density per antibody (e.g., low-abundance antigen detection), users must carefully control Cy5.5-SE DOL to avoid self-quenching, whereas Alexa Fluor 680 permits higher DOL with less signal penalty.

• [1] Berlier JE, et al. Quantitative comparison of long-wavelength Alexa Fluor dyes to Cy dyes: fluorescence of the dyes and their bioconjugates. J Histochem Cytochem. 2003;51(12):1699-1712. View Source
• [2] Berlier JE, et al. (Same as above). 'The Alexa Fluor 555 and the Alexa Fluor 647 dyes in protein conjugates exhibited significantly less of this self-quenching, and therefore the protein conjugates of Alexa Fluor dyes were significantly more fluorescent than those of the Cy dyes, especially at high degrees of labeling.' View Source
• [3] PMC Table 2. Dye comparison: Cy5.5 NHS ester Abs/Em 675/694 nm, ε 250,000 M⁻¹cm⁻¹, Φ 0.23. Nanomaterials 2012. View Source

Cy5.5-SE vs Cy7: Differential Tissue Penetration Depth and Detection Sensitivity in Muscle

In a direct ex vivo comparison using labeled contrast agents imaged through 8 mm thick muscle tissue, as little as 12 pmol of Cy7-labeled agent and 30 pmol of Cy5.5-labeled agent could be traced [1]. This represents a 2.5-fold higher sensitivity for Cy7 under these conditions, consistent with Cy7's longer emission wavelength (747/774 nm) providing deeper tissue penetration and lower background in the NIR-I window [2]. However, Cy5.5's emission at 694 nm offers better compatibility with standard fluorescence imaging systems (e.g., IVIS 200 Cy5.5 channel, 695-770 nm) and exhibits a monotonic concentration response over more than three orders of magnitude in vivo, whereas ICG shows a more complex, non-linear response [3].

Detection through muscle

Direct head-to-head

Cy5.5: 30 pmol vs Cy7: 12 pmol minimum detectable through 8 mm muscle (2.5× difference)

Cy7 provides reported higher sensitivity for deep-tissue imaging; Cy5.5 supports mid-depth applications with broader instrument compatibility.

Ex vivo reflectance imaging; in vivo performance may vary with tissue type and probe design.

Evidence Dimension	Minimum detectable amount of labeled contrast agent through 8 mm muscle tissue
Target Compound Data	Cy5.5-labeled agent: 30 pmol detection limit
Comparator Or Baseline	Cy7-labeled agent: 12 pmol detection limit
Quantified Difference	Cy7 is 2.5-fold more sensitive (lower detection limit) through 8 mm muscle tissue than Cy5.5
Conditions	Ex vivo fluorescence reflectance imaging (FRI), 8 mm thick muscle tissue phantom, NIR/IR emission channels

Why This Matters

For deep-tissue in vivo imaging beyond ~5 mm, Cy7 offers superior sensitivity, but Cy5.5 provides a better balance of penetration depth and instrument compatibility for mid-depth imaging applications.

• [1] Wall A, et al. New Experimental Fluorescent Reflectance Imaging System with Multichannel Imaging Capability: System Performance ex- and in-vivo. RSNA 2003. Abstract K20-1036. View Source
• [2] PMC Table 2. Cy7 NHS ester: Abs/Em 747/774 nm, ε 200,000 M⁻¹cm⁻¹, Φ 0.28. View Source
• [3] Mahmood U, et al. Feasibility of in vivo multichannel optical imaging of gene expression: experimental study in mice. Radiology. 2002;224(2):446-451. View Source

Cy5.5-SE Molar Extinction Coefficient and Quantum Yield: Comparative Brightness Analysis

Cy5.5 NHS ester exhibits a molar extinction coefficient (ε) of 190,000-250,000 M⁻¹cm⁻¹ and a quantum yield (Φ) of 0.23-0.28, yielding a brightness product (ε × Φ) of approximately 43,700-70,000 M⁻¹cm⁻¹ depending on the formulation and measurement conditions [1]. This brightness range is comparable to Alexa Fluor 680 (ε = 183,000 M⁻¹cm⁻¹, Φ not explicitly reported but conjugates described as 'brighter' than Cy5.5 conjugates ) and significantly exceeds ICG (ε = 121,000 M⁻¹cm⁻¹, Φ = 0.09; brightness product ~10,890 M⁻¹cm⁻¹) [2]. The high extinction coefficient of Cy5.5 enables sensitive detection even at low labeling densities.

Intrinsic brightness

Cross-study comparable

Cy5.5 ε×Φ ~43,700–70,000 M⁻¹cm⁻¹ vs ICG ~10,890 M⁻¹cm⁻¹ (4–6.4× higher)

Reported higher brightness than ICG; comparable to Alexa Fluor 680 based on vendor data.

Brightness range depends on measurement conditions; Alexa Fluor 680 quantum yield not disclosed.

Evidence Dimension	Fluorescence brightness (ε × Φ product, M⁻¹cm⁻¹)
Target Compound Data	Cy5.5 NHS ester: ε = 190,000-250,000 M⁻¹cm⁻¹, Φ = 0.23-0.28; brightness product ~43,700-70,000 M⁻¹cm⁻¹ [1]
Comparator Or Baseline	ICG: ε = 121,000 M⁻¹cm⁻¹, Φ = 0.09; brightness product ~10,890 M⁻¹cm⁻¹ [2]; Alexa Fluor 680: ε = 183,000 M⁻¹cm⁻¹, Φ not disclosed but conjugates described as brighter
Quantified Difference	Cy5.5-SE brightness product is 4.0-6.4× higher than ICG; comparable to or slightly lower than Alexa Fluor 680 based on vendor claims
Conditions	Absorbance and fluorescence measured in PBS or aqueous buffer; vendor-reported values from GE Healthcare, Lumiprobe, and R&D Systems

Why This Matters

Cy5.5-SE provides substantially higher intrinsic brightness than ICG, making it a superior choice for applications requiring high signal-to-noise ratio in the 675-694 nm excitation range, while offering comparable brightness to Alexa Fluor 680.

• [1] PMC Table 2. Cy5.5 NHS ester: ε = 250,000 M⁻¹cm⁻¹, Φ = 0.23. Nanomaterials 2012. View Source
• [2] PMC Table 2. Indo-Cyanine Green (ICG): ε = 121,000 M⁻¹cm⁻¹, Φ = 0.09. View Source

Cy5.5-SE vs ICG: Linear Concentration-Response for Quantitative In Vivo Imaging

In a direct in vivo multichannel optical imaging study in nude mice, a Cy5.5-based activatable probe demonstrated a monotonic (linear) fluorescence response over a concentration range exceeding three orders of magnitude [1]. In contrast, indocyanine green (ICG) exhibited a more complex, non-linear response under the same experimental conditions [2]. This linear concentration-response relationship enables robust quantitative analysis of probe accumulation and pharmacokinetics, whereas ICG's non-linear behavior complicates accurate signal calibration.

In vivo linearity

Direct head-to-head

Cy5.5 probe: monotonic response over >3 orders of concentration; ICG: non-linear response

Linear concentration–fluorescence supports quantitative biodistribution analysis; ICG response may complicate calibration.

Mouse tumor model; linearity should be verified for each probe–instrument combination.

Evidence Dimension	Linearity of concentration-fluorescence response in vivo
Target Compound Data	Cy5.5-based activatable probe: monotonic response over >3 orders of magnitude of concentration
Comparator Or Baseline	ICG: more complex (non-linear) response
Quantified Difference	Cy5.5 enables reliable quantification over a 1000-fold concentration range, while ICG does not maintain linearity
Conditions	In vivo fluorescence imaging in nude mice bearing cathepsin B-expressing tumors; IVIS system; NIR channel detection

Why This Matters

For quantitative biodistribution, pharmacokinetic, or tumor accumulation studies, Cy5.5-SE's linear response profile provides superior analytical reliability compared to ICG, which is critical for generating reproducible, publication-ready data.

• [1] Mahmood U, et al. Feasibility of in vivo multichannel optical imaging of gene expression: experimental study in mice. Radiology. 2002;224(2):446-451. View Source
• [2] Mahmood U, et al. (Same as above). '...a monotonic response for Cy5.5 over a range of more than three orders of magnitude of concentration, and a more complex response for ICG.' View Source

Cy5.5-SE Optimal Procurement and Application Scenarios Based on Evidence

Mid-Depth In Vivo Small Animal Fluorescence Imaging (Tumor Targeting and Biodistribution)

Cy5.5-SE-labeled antibodies, peptides, or nanoparticles provide optimal balance between tissue penetration depth (up to 15 cm theoretical, ~5-8 mm practical with high signal) [1] and compatibility with standard IVIS and similar imaging platforms (Cy5.5 channel: 695-770 nm) [2]. The monotonic concentration-response enables quantitative biodistribution analysis [3]. For imaging depths >8 mm, Cy7 (2.5× higher sensitivity through muscle) is recommended; for shallower imaging (<3 mm), Cy5 may be sufficient but offers lower tissue penetration and higher background [4].

Multiplex Flow Cytometry and Fluorescence Microscopy with Visible Dyes

Cy5.5-SE's far-red emission (694-710 nm) minimally overlaps with common visible fluorophores (FITC, PE, Cy3), enabling robust multiplex panel design with reduced spectral compensation requirements [1]. While Alexa Fluor 680 offers superior photostability for extended acquisition times [2], Cy5.5-SE provides a cost-effective alternative for standard-duration assays where signal retention beyond 55-60% of initial fluorescence is sufficient. Optimal labeling is achieved at 2-10 mg/mL protein concentration with a 10:1 dye:protein molar ratio [3].

FRET and Fluorescence Quenching-Based Biosensor Development

Cy5.5 functions as an effective FRET acceptor with Cy5 as donor (or vice versa) in homogeneous fluoroimmunoassays [1]. Cy5.5 also exhibits high quenching efficiency when paired with dark quenchers such as BHQ3 (84% quenching efficiency) or QC1 (98% quenching efficiency) [2], making it suitable for activatable probe designs where fluorescence recovery upon target binding is desired. The monomeric brightness and moderate self-quenching at controlled DOL support sensitive detection of molecular proximity events [3].

Protein and Antibody Labeling Requiring Moderate to High Fluorophore Density

Cy5.5-SE achieves ≥90% labeling efficiency for proteins with accessible lysines under optimized conditions (1:1.2 dye:protein molar ratio, 30 min at room temperature, pH 8.3) [1]. However, users must carefully control the degree of labeling (DOL) within the 5:1 to 20:1 dye:protein molar ratio range to avoid aggregation-induced self-quenching [2]. For applications requiring very high DOL (>6 dyes per antibody) with minimal fluorescence loss, Alexa Fluor 680 is the preferred alternative due to its reduced self-quenching propensity [3].

Application

Selection Property

Validation Focus

Mid-depth in vivo imaging

NIR-I emission with monotonic concentration response; IVIS channel compatibility

Tissue penetration depth and signal linearity verification

Multiplex flow cytometry and microscopy

Far-red emission with low spectral overlap; cost-effective for standard-duration assays

Photostability under acquisition duration; spectral compensation requirements

FRET and quenching-based biosensor development

FRET acceptor for Cy5; high quenching efficiency with dark quenchers

FRET efficiency and fluorescence recovery upon target binding

Protein/antibody labeling at moderate-to-high density

High labeling efficiency; DOL range 5:1–20:1 to limit self-quenching

Degree of labeling optimization; fluorescence per antibody ratio

• [1] Life-iLab. Cyanine5.5 NHS ester product page. NIR light penetrates up to 15 cm deep into tissues. 2017. View Source
• [2] PMC Figure 5. Tissue penetration of Cy5.5 in bloody tissue, pale tissue, and fat. Normalized relative fluorescence values. View Source
• [3] Mahmood U, et al. Feasibility of in vivo multichannel optical imaging of gene expression: experimental study in mice. Radiology. 2002;224(2):446-451. View Source
• [4] Wall A, et al. RSNA 2003 Abstract: 12 pmol Cy7 vs 30 pmol Cy5.5 detection through 8 mm muscle tissue. View Source